Poly(maleic anhydride) cross-linked polyimide aerogels: synthesis and properties

RSC Advances Pub Date: 2016-02-25 DOI: 10.1039/C6RA01013J

Abstract

A series of aerogels was fabricated by cross-linking amine end-capped polyimide oligomers with poly(maleic anhydride)s. Poly(maleic anhydride)s are commercially available with various aliphatic side groups and are less costly than other cross-linkers used for polyimide aerogels. Thus they are used here as possible substitutes to form cross-linked polyimide aerogels at a lower cost. The effects of the different side groups of the cross-linkers and oligomer backbone structures on the density, porosity, shrinkage, surface area, morphology, and mechanical properties of the aerogels are discussed. Aerogels with low density (0.12–0.17 g cm−3), high porosity (>88%), high surface area (360–550 m2 g−1), and Young's modulus (2–60 MPa) were produced in the study. The thermal stability and water uptake of the samples were also studied. The aerogels may be potential candidates in a variety of aeronautic and space applications, such as space suit insulation for planetary surface missions, insulation for inflatable structures for habitats, and cryotank insulation for advanced space propulsion systems.

Graphical abstract: Poly(maleic anhydride) cross-linked polyimide aerogels: synthesis and properties
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